Cas no 1701766-35-9 (5-bromo-4-fluoro-2-methylphenol)

• Product Name: 5-bromo-4-fluoro-2-methylphenol
• CAS No: 1701766-35-9
• MF: C₇H₆BrFO
• MW: 205.024344921112
• MDL: MFCD28096618
• CID: 4611699
• PubChem ID: 84672823
• Update Time: 2025-05-20

5-bromo-4-fluoro-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-fluoro-2-methylphenol
• 5-bromo-4-fluoro-2-methylphenol

• MDL： MFCD28096618
• Inchi： 1S/C7H6BrFO/c1-4-2-6(9)5(8)3-7(4)10/h2-3,10H,1H3
• InChI Key： NOJDAPWTVVCMGC-UHFFFAOYSA-N
• SMILES： C1(O)=CC(Br)=C(F)C=C1C

Additional information on 5-bromo-4-fluoro-2-methylphenol

5-Bromo-4-Fluoro-2-Methylphenol: A Comprehensive Overview

5-Bromo-4-fluoro-2-methylphenol, also known by its CAS number 1701766-35-9, is a versatile aromatic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a phenolic group, a bromine atom at the 5-position, a fluorine atom at the 4-position, and a methyl group at the 2-position. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 5-bromo-4-fluoro-2-methylphenol typically involves multi-step organic reactions, often starting from phenol derivatives. The introduction of halogen atoms (bromine and fluorine) and the methyl group requires precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods and selective substitution techniques have significantly improved the efficiency of its synthesis, making it more accessible for large-scale production.

One of the most notable applications of 5-bromo-4-fluoro-2-methylphenol is in the field of pharmaceutical chemistry. Its structure serves as a valuable scaffold for drug design, particularly in the development of anti-inflammatory and antiviral agents. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in inflammatory pathways. Additionally, its ability to act as a precursor for more complex molecules makes it an essential building block in medicinal chemistry.

In materials science, 5-bromo-4-fluoro-2-methylphenol has found use as a precursor for advanced polymers and materials with tailored electronic properties. The presence of electron-withdrawing groups (bromine and fluorine) and an electron-donating methyl group allows for fine-tuning of the material's conductivity and stability. Recent research has explored its potential in creating high-performance organic semiconductors, which could revolutionize flexible electronics and optoelectronic devices.

The environmental impact of 5-bromo-4-fluoro-2-methylphenol has also been a subject of interest. Studies have examined its biodegradation pathways and toxicity profiles to assess its safety for industrial use. While it demonstrates moderate biodegradability under specific conditions, further research is needed to optimize its environmental footprint.

In conclusion, 5-bromo-4-fluoro-2-methylphenol, with its CAS number 1701766-35-9, stands as a pivotal compound in modern chemistry. Its diverse applications span pharmaceuticals, materials science, and environmental studies, underscoring its importance across multiple disciplines. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in driving innovation and development in the chemical industry.